Cas no 1428363-43-2 (N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide)

• Product Name: N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• CAS No: 1428363-43-2
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 6350051
• PubChem ID: 71789440
• Update Time: 2025-06-08

N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• N-(3,3-DIPHENYLPROPYL)-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-CARBOXAMIDE
• AKOS024539245
• 1428363-43-2
• F6212-0142
• VU0537140-1
• N-(3,3-diphenylpropyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• Inchi： 1S/C22H23N3O2/c26-21(20-16-24-25-14-7-15-27-22(20)25)23-13-12-19(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-6,8-11,16,19H,7,12-15H2,(H,23,26)
• InChI Key： ZLSBKUZSKRGMGZ-UHFFFAOYSA-N
• SMILES： O1CCCN2C1=C(C=N2)C(NCCC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 361.17902698g/mol
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide

Recent Advances in the Study of N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide (CAS: 1428363-43-2)

The compound N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide (CAS: 1428363-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its unique pyrazolo-oxazine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and structure-activity relationship (SAR) of this compound, highlighting its high affinity for specific neurotransmitter receptors. The researchers employed a combination of computational modeling and in vitro assays to demonstrate that N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide acts as a potent modulator of GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment. The study also reported improved metabolic stability compared to earlier analogs, a critical factor for drug development.

Further investigations into the compound's mechanism of action revealed its ability to cross the blood-brain barrier (BBB) efficiently, as demonstrated in a rodent model. This property, coupled with its favorable pharmacokinetic profile, positions it as a promising candidate for CNS-targeted therapies. Additionally, a separate study published in Bioorganic & Medicinal Chemistry Letters identified its anti-inflammatory effects, mediated through the inhibition of key pro-inflammatory cytokines such as TNF-α and IL-6. These findings open new avenues for its use in treating chronic inflammatory conditions.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward derivatization and formulation strategies to enhance its therapeutic index. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this molecule into preclinical development, with the goal of addressing unmet medical needs in neurology and immunology.

In conclusion, N-(3,3-diphenylpropyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide represents a compelling case study in modern drug discovery, showcasing the integration of synthetic chemistry, computational biology, and translational research. Its dual activity on CNS and inflammatory targets underscores its versatility, and ongoing studies are expected to further refine its clinical potential.